Cas no 845885-80-5 (5-(4-Cyanophenyl)nicotinic acid)

5-(4-Cyanophenyl)nicotinic acid is a versatile heterocyclic compound featuring both a cyano-substituted phenyl ring and a nicotinic acid moiety. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients and functional materials. The presence of the cyano group enhances reactivity for further derivatization, while the carboxylic acid functionality allows for easy modification or conjugation. Its high purity and stability under standard conditions ensure consistent performance in research and industrial applications. The compound is particularly useful in cross-coupling reactions and as a building block for bioactive molecules, offering researchers a reliable and efficient synthetic pathway.

5-(4-Cyanophenyl)nicotinic acid structure

845885-80-5 structure

Product Name:5-(4-Cyanophenyl)nicotinic acid

CAS No:845885-80-5

MF:C₁₃H₈N₂O₂

MW:224.214822769165

CID:1037225

PubChem ID:2794618

Update Time:2025-06-07

5-(4-Cyanophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

- 5-(4-Cyanophenyl)nicotinic acid
- 5-(4-CYANOPHENYL)-NICOTINIC ACID
- 5-(4-cyanophenyl)pyridine-3-carboxylic acid
- 5-(4-Cyanophenyl)nicotinicacid
- AKOS004113080
- FT-0744305
- 845885-80-5
- A840866
- F88143
- DTXSID40383263
- MFCD05865111
- BB 0223916
- MDL： MFCD05865111
- Inchi： 1S/C13H8N2O2/c14-6-9-1-3-10(4-2-9)11-5-12(13(16)17)8-15-7-11/h1-5,7-8H,(H,16,17)
- InChI Key： YCOSFPRPICBYHZ-UHFFFAOYSA-N
- SMILES： OC(C1=CN=CC(=C1)C1C=CC(C#N)=CC=1)=O

Computed Properties

Exact Mass: 224.058577502g/mol
Monoisotopic Mass: 224.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 326
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 74Å²

5-(4-Cyanophenyl)nicotinic acid Pricemore >>

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